Cas no 1096352-91-8 (1-o-Tolyl-pyrrolidin-3-one)

1-o-Tolyl-pyrrolidin-3-one is a heterocyclic organic compound featuring a pyrrolidinone core substituted with an o-tolyl group at the 1-position. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. Its rigid yet modifiable framework allows for selective functionalization, making it valuable in the development of bioactive molecules. The compound exhibits favorable stability under standard conditions, facilitating handling and storage. Its well-defined reactivity profile enables efficient incorporation into complex molecular architectures, supporting advancements in medicinal chemistry and material science. Researchers prioritize this compound for its balanced physicochemical properties and compatibility with diverse reaction conditions.

1-o-Tolyl-pyrrolidin-3-one structure

Product Name:1-o-Tolyl-pyrrolidin-3-one

CAS No:1096352-91-8

MF:C₁₁H₁₃NO

MW:175.227022886276

CID:6072448

PubChem ID:23052785

Update Time:2025-10-24

1-o-Tolyl-pyrrolidin-3-one Chemical and Physical Properties

Names and Identifiers

- 1-o-Tolyl-pyrrolidin-3-one
- 3-Pyrrolidinone, 1-(2-methylphenyl)-
- SCHEMBL9831929
- 1096352-91-8
- 1-(o-Tolyl)pyrrolidin-3-one
- Inchi： 1S/C11H13NO/c1-9-4-2-3-5-11(9)12-7-6-10(13)8-12/h2-5H,6-8H2,1H3
- InChI Key： KKMKVRZTXAPKDF-UHFFFAOYSA-N
- SMILES： N1(C2=CC=CC=C2C)CCC(=O)C1

Computed Properties

Exact Mass: 175.099714038g/mol
Monoisotopic Mass: 175.099714038g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 202
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 20.3Å²

Experimental Properties

Density: 1.117±0.06 g/cm3(Predicted)
Boiling Point: 309.6±42.0 °C(Predicted)
pka: 3.95±0.40(Predicted)

1-o-Tolyl-pyrrolidin-3-one Pricemore >>

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Chemenu	CM485745-1g	1-(o-Tolyl)pyrrolidin-3-one	1096352-91-8	97%	1g	$485	2023-01-04
eNovation Chemicals LLC	D556327-1g	1-o-tolylpyrrolidin-3-one	1096352-91-8	97%	1g	$558	2024-05-25
eNovation Chemicals LLC	D556327-1g	1-o-tolylpyrrolidin-3-one	1096352-91-8	97%	1g	$558	2025-02-21
eNovation Chemicals LLC	D556327-1g	1-o-tolylpyrrolidin-3-one	1096352-91-8	97%	1g	$558	2025-02-28